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Compound of Interest

Compound Name: Glucocheirolin

Cat. No.: B15586986 Get Quote

Essential Safety and Handling of Glucocheirolin
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Glucocheirolin, including operational and disposal

plans.

Glucocheirolin is a member of the glucosinolate family, a class of sulfur-containing glycosides

found in cruciferous plants. While comprehensive safety data for Glucocheirolin is not readily

available, a cautious approach based on the handling of similar laboratory chemicals is

recommended. The primary concern with glucosinolates is their potential hydrolysis into

isothiocyanates, which can be reactive and may present health hazards.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Glucocheirolin is provided below.
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Property Value Source

Molecular Formula C₁₁H₂₁NO₁₁S₃ PubChem[1]

Molecular Weight 439.5 g/mol PubChem[1]

Appearance Solid PubChem[1]

Melting Point 168 °C PubChem[1]

Solubility Soluble in water BioCrick[2]

Storage Conditions
Store at < -15°C in a dry and

dark place.
Extrasynthese[3]

Synonyms

3-

(Methylsulfonyl)propylglucosin

olate potassium salt

BioCrick[2]

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS) for Glucocheirolin, the following

PPE is recommended as a minimum standard for handling the compound in a laboratory

setting. These recommendations are based on general best practices for handling chemical

reagents and information for related compounds.
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PPE Category Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles or a face shield that

protects the entire face from splashes should be

worn.[4] If respiratory protection is also required,

a combination of goggles and a respirator, or a

full-face mask, should be used.[4][5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. The greatest danger

when handling chemicals is to the hands, and

appropriate gloves are essential.[4]

Body Protection

A laboratory coat or a long-sleeved overall is

required. For handling larger quantities or when

there is a significant risk of splashing, a

chemical-resistant apron or suit should be

considered.[4]

Respiratory Protection

If handling the powder outside of a fume hood or

if aerosolization is possible, a certified filtering

half mask (or a half mask with appropriate

filters) should be used.[4] Full-face masks or

respirator hoods with suitable filters also provide

adequate protection.[4]

Foot Protection
Closed-toe shoes are mandatory in a laboratory

setting.

Experimental Protocols: Safe Handling and Disposal
The following step-by-step procedures are designed to ensure the safe handling and disposal

of Glucocheirolin.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is correctly worn.
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Conduct all handling of solid Glucocheirolin within a certified chemical fume hood to

minimize inhalation exposure.

Use a dedicated, clean spatula and weighing vessel.

Avoid raising dust. If the compound is a fine powder, handle it with extra care.

2. Dissolving the Compound:

When dissolving Glucocheirolin, add the solid to the solvent slowly to avoid splashing.

As Glucocheirolin is soluble in water, be aware of potential hydrolysis, which may release

isothiocyanates. Perform this step in a fume hood.

3. Experimental Use:

Keep containers of Glucocheirolin sealed when not in use.

Clearly label all solutions containing Glucocheirolin.

In the event of a spill, follow the emergency procedures outlined below.

4. Disposal Plan:

All waste materials contaminated with Glucocheirolin, including empty containers, used

PPE, and contaminated labware, should be disposed of as chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of

Glucocheirolin down the drain.

Contaminated washing water should be retained and disposed of as chemical waste.[6]

5. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek medical attention.

Workflow for Safe Handling of Glucocheirolin
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Safe Handling and Emergency Response for Glucocheirolin
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Caption: Workflow for the safe handling and emergency response procedures for

Glucocheirolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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